2-[5-(4-Amino-phenyl)-tetrazol-2-yl]-N-cyclopentyl-acetamide

• IUPAC Name: 2-[5-(4-aminophenyl)tetrazol-2-yl]-N-cyclopentylacetamide
• InChI: InChI=1S/C14H18N6O/c15-11-7-5-10(6-8-11)14-17-19-20(18-14)9-13(21)16-12-3-1-2-4-12/h5-8,12H,1-4,9,15H2,(H,16,21)
• InChI Key: BJJHIJIDQVYGRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2N=C(N=N2)C3=CC=C(C=C3)N
• Molecular Formula: C14H18N6O
• DSSTOX Substance ID: DTXSID60357663
• Molecular Weight: 286.33 g/mol
• CAS RN: 436092-98-7

Description

The compound “2-[5-(4-Amino-phenyl)-tetrazol-2-yl]-N-cyclopentyl-acetamide” is a complex organic molecule. It contains a tetrazole ring, which is a heterocyclic compound consisting of a 5-membered ring with four nitrogen atoms and one carbon atom. Tetrazoles are important in medicinal chemistry due to their bioisosterism to carboxylic acid and amide moieties, as well as their metabolic stability and other beneficial physicochemical properties.

Scientific Research Applications

Imidazoles

• Field : Organic Chemistry
• Application : Imidazoles and its derivatives play a very important role in medicinal and pharmaceutical applications.
• Methods : The synthesis of imidazole derivatives can be approached in eco-friendly ways such as the use of water as solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields.
• Results : Imidazoles have the largest number of nitrogen atoms for any viable heterocycle since pentazoles are extremely explosive even at low temperatures. Tetrazoles exhibit both electron-donating and electron-withdrawing properties due to the nitrogen-rich conjugated structure.

Anilines

• Field : Industrial Chemistry
• Application : Anilines are employed in the production of drugs such as paracetamol, Tylenol, acetaminophen. It is used as a pesticide and fungicides in the agricultural industry.
• Methods : Anilines are synthesized through various industrial processes.
• Results : Anilines are utilized in the manufacture of polyurethane which is, in turn, used in the making of plastics.

2-Aminothiazoles

• Field : Medicinal Chemistry
• Application : 2-Aminothiazoles are associated with four different biological activities (anticancer, antioxidant, antimicrobial and anti-inflammatory activities).
• Methods : The literature reports many synthetic pathways of these 2-aminothiazoles.
• Results : These compounds have shown promising results in various biological tests.

Indole Derivatives

• Field : Pharmacology
• Application : Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities.
• Methods : Researchers synthesize a variety of indole derivatives.
• Results : Indole derivatives have shown diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.